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Compound of Interest

Compound Name: Siais100

Cat. No.: B15622037 Get Quote

For immediate reference, treat Siais100 as a hazardous chemical waste. Proper disposal is

crucial to ensure laboratory safety and environmental protection. This document provides

detailed procedures for the safe handling and disposal of Siais100, a potent BCR-ABL

PROTAC degrader used in chronic myeloid leukemia (CML) research. Adherence to these

guidelines is essential for researchers, scientists, and drug development professionals.

Summary of Disposal and Safety Information
All quantitative data regarding the disposal and safety of Siais100 is summarized in the table

below. This information is derived from safety data sheets and general best practices for

handling potent chemical compounds.
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Parameter Guideline Source

Waste Category Hazardous Chemical Waste
General Laboratory Best

Practices

Personal Protective Equipment

(PPE)

Chemical-resistant gloves, lab

coat, safety goggles

Standard Laboratory Safety

Protocols

Container Type

Tightly sealed, properly

labeled, chemical-resistant

container

Institutional Hazardous Waste

Guidelines

Disposal Method
Licensed hazardous waste

disposal service
Regulatory Requirements

Spill Cleanup

Absorb with inert material,

collect in a sealed container for

disposal

Standard Laboratory Spill

Procedures

Experimental Protocols
While specific experimental protocols for Siais100 are not detailed in this disposal guide, it is

imperative that all laboratory personnel handle the compound in accordance with their

institution's established protocols for potent, biologically active agents. This includes

conducting a thorough risk assessment before beginning any experiment.

Siais100 Disposal Workflow
The following diagram outlines the step-by-step procedure for the proper disposal of Siais100
waste.

Waste Generation Segregation & Collection Storage & Pickup Final Disposal

Generate Siais100 Waste
(e.g., unused compound, contaminated labware)

Segregate as
Hazardous Chemical Waste

Collect in a Labeled,
Leak-Proof Container

Store in Designated
Hazardous Waste Area

Schedule Pickup by
Licensed Waste Disposal Service

Transport to a Permitted
Treatment, Storage, and
Disposal Facility (TSDF)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15622037?utm_src=pdf-body
https://www.benchchem.com/product/b15622037?utm_src=pdf-body
https://www.benchchem.com/product/b15622037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the safe disposal of Siais100 waste.

Detailed Disposal Procedures
1. Waste Identification and Segregation:

All materials contaminated with Siais100, including unused or expired compound, solutions,

contaminated personal protective equipment (PPE), and labware (e.g., pipette tips, vials, and

plates), must be treated as hazardous chemical waste.

Do not mix Siais100 waste with other waste streams, such as biohazardous or radioactive

waste, unless explicitly permitted by your institution's environmental health and safety (EHS)

office.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Siais100 and its waste. This includes, at a

minimum, a lab coat, chemical-resistant gloves (such as nitrile), and safety goggles.

3. Waste Collection and Containerization:

Collect all Siais100 waste in a designated, leak-proof, and chemically compatible container.

The container must be kept closed except when adding waste.

The container must be clearly labeled with "Hazardous Waste" and the chemical name

"Siais100." Follow your institution's specific labeling requirements, which may include the

date of accumulation and the primary hazard.

4. Storage:

Store the sealed hazardous waste container in a designated and secure satellite

accumulation area within the laboratory.

The storage area should be away from general laboratory traffic and incompatible materials.

5. Disposal:
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Arrange for the collection of the Siais100 waste through your institution's EHS office or a

licensed hazardous waste disposal contractor.

Do not dispose of Siais100 down the drain or in the regular trash. This compound is potent,

and its effects on the environment are not fully characterized. Improper disposal can lead to

environmental contamination and potential harm to aquatic life.

6. Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite,

sand, or a commercial chemical absorbent).

Carefully collect the absorbent material and any contaminated debris into a sealed, labeled

hazardous waste container.

Decontaminate the spill area according to your laboratory's standard operating procedures

for potent compounds.

Report the spill to your laboratory supervisor and EHS office.

Disclaimer: This document provides general guidance. Always consult your institution's specific

chemical hygiene plan and hazardous waste management procedures. If a Safety Data Sheet

(SDS) is available for Siais100 from the manufacturer, its recommendations for disposal should

be followed.

To cite this document: BenchChem. [Proper Disposal of Siais100: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622037#siais100-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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